Cas no 736960-04-6 (4-[2-Cyano-3-(3-methylphenyl)prop-2-enamido]benzoic acid)

• Product Name: 4-[2-Cyano-3-(3-methylphenyl)prop-2-enamido]benzoic acid
• CAS No: 736960-04-6
• Molecular Formula: C₁₈H₁₄N₂O₃
• Molecular Weight: 306.315364360809
• CID: 5778635
• PubChem ID: 2366420

4-[2-Cyano-3-(3-methylphenyl)prop-2-enamido]benzoic acid Properties

Names and Identifiers

• 736960-04-6
• 4-[2-cyano-3-(3-methylphenyl)prop-2-enamido]benzoic acid
• EN300-26579563
• Z44345993

• InChIKey： PHURJMFHDZIWNL-XNTDXEJSSA-N
• Inchi： 1S/C18H14N2O3/c1-12-3-2-4-13(9-12)10-15(11-19)17(21)20-16-7-5-14(6-8-16)18(22)23/h2-10H,1H3,(H,20,21)(H,22,23)/b15-10+
• SMILES： O=C(/C(/C#N)=C/C1=CC=CC(C)=C1)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 306.10044231g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 306.10044231g/mol
• Heavy Atom Count: 23
• Complexity: 524
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 90.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives